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Compound of Interest

Compound Name: Azido-PEG2-azide

Cat. No.: B2901428

An In-depth Technical Guide to Azido-PEG2-
azide

This guide provides comprehensive information on the chemical properties and applications of
Azido-PEG2-azide, a bifunctional crosslinker widely utilized in chemical biology, drug
development, and materials science. It is tailored for researchers, scientists, and professionals
in these fields.

Core Properties of Azido-PEG2-azide

Azido-PEG2-azide, also known as 1,2-bis(2-azidoethoxy)ethane, is a hydrophilic polyethylene
glycol (PEG) linker. Its structure is characterized by a short, flexible PEG spacer flanked by two
terminal azide groups. This bifunctionality makes it an ideal tool for "click chemistry" reactions,

enabling the efficient conjugation of molecules.

Data Presentation

The quantitative data for Azido-PEG2-azide is summarized in the table below. It is important to
note that different CAS numbers have been reported for this compound, which may refer to
different suppliers or batches.
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Property Value Source(s)
Molecular Formula C6H12N602 [1]
Molecular Weight 200.2 g/mol [1][2]

CAS Number 59559-06-7 or 1379365-47-5 [3][4]
Appearance Colorless to light yellow liquid [3]

Density 1.15 g/cm3 [3]

Experimental Protocols

A common application of Azido-PEG2-azide is in copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC) reactions. Below is a generalized protocol for the conjugation of two
alkyne-containing molecules (Molecule A and Molecule B) using Azido-PEG2-azide as a linker.

Materials:

o Alkyne-functionalized Molecule A

o Alkyne-functionalized Molecule B

» Azido-PEG2-azide

o Copper(ll) sulfate (CuSQOa)

e Sodium ascorbate

e Solvent (e.g., DMSO, DMF, or a mixture with water)
 Purification system (e.g., HPLC, column chromatography)
Procedure:

o Reaction Setup: In a suitable reaction vessel, dissolve the alkyne-functionalized Molecule A
and a molar excess of Azido-PEG2-azide in the chosen solvent.
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Initiation of the First Click Reaction: Add a freshly prepared solution of sodium ascorbate,
followed by a solution of copper(ll) sulfate. The reaction mixture is stirred at room
temperature.

Monitoring the Reaction: The progress of the reaction can be monitored by techniques such
as TLC, LC-MS, or NMR to confirm the formation of the mono-alkyne-azide product.

Purification (Optional): Once the first reaction is complete, the mono-functionalized product
can be purified to remove excess Azido-PEG2-azide.

Second Click Reaction: The purified mono-alkyne-azide product is then reacted with the
alkyne-functionalized Molecule B under similar reaction conditions (sodium ascorbate and
copper(ll) sulfate).

Final Purification: The final conjugate is purified using an appropriate method like HPLC to
remove any unreacted starting materials and byproducts.

Characterization: The final product is characterized by analytical techniques such as mass
spectrometry and NMR to confirm its identity and purity.

Visualizations

Logical Relationship of Azido-PEG2-azide
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Caption: Key features and applications of Azido-PEG2-azide.

Experimental Workflow for Bifunctional Conjugation
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Step 1: First Click Reaction
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Caption: Workflow for conjugating two molecules using Azido-PEG2-azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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